Cas no 1261658-75-6 (3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride)

• Product Name: 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride
• CAS No: 1261658-75-6
• MF: C₅H₃ClFNO₃S
• MW: 211.598622560501
• CID: 4920611
• Update Time: 2025-07-21

3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-6-hydroxypyridine-2-sulfonyl chloride
• 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride

• Inchi： 1S/C5H3ClFNO3S/c6-12(10,11)5-3(7)1-2-4(9)8-5/h1-2H,(H,8,9)
• InChI Key： RLKHFHTYPZSXTH-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C=CC(N1)=O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6

Additional information on 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride

Research Brief on 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride (CAS: 1261658-75-6): Recent Advances and Applications

3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride (CAS: 1261658-75-6) has emerged as a key synthetic intermediate in pharmaceutical and agrochemical research due to its unique structural features and reactivity. This heterocyclic sulfonyl chloride derivative combines the electron-withdrawing properties of both fluorine and sulfonyl groups with the nucleophilic potential of the hydroxyl group, making it particularly valuable for constructing complex molecular architectures. Recent studies have highlighted its growing importance in medicinal chemistry, especially in the development of kinase inhibitors and antibacterial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride as a key building block to introduce both fluorine and sulfonamide pharmacophores into their target molecules. The resulting compounds showed improved metabolic stability and target binding affinity compared to previous generations of inhibitors, with several candidates advancing to preclinical evaluation.

In the field of antibacterial drug discovery, a recent patent application (WO2023057892) disclosed the use of this sulfonyl chloride derivative in the preparation of novel bacterial topoisomerase inhibitors. The fluorine substitution at the 3-position was found to significantly enhance membrane permeability, while the sulfonyl chloride moiety allowed for efficient coupling with various amine-containing scaffolds. This approach led to compounds with potent activity against drug-resistant Gram-positive pathogens, including MRSA and VRE strains.

From a synthetic chemistry perspective, several methodological advances have been reported for the preparation and handling of 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride. A 2024 Organic Process Research & Development paper described an improved large-scale synthesis with enhanced safety profile, addressing previous challenges related to the compound's thermal instability. The new protocol employs continuous flow chemistry, achieving 78% overall yield with excellent purity (>98%) while minimizing hazardous intermediate accumulation.

The compound's application in bioconjugation chemistry has also seen significant progress. Recent work in Bioconjugate Chemistry demonstrated its superior reactivity compared to traditional sulfonyl chlorides in protein labeling applications. The electron-withdrawing fluorine atom increases the electrophilicity of the sulfonyl center, enabling efficient coupling with biomolecules under mild physiological conditions. This property has been exploited in the development of new antibody-drug conjugates and diagnostic probes.

Looking forward, the unique properties of 3-Fluoro-6-hydroxypyridine-2-sulfonyl chloride position it as a versatile tool in drug discovery and chemical biology. Ongoing research is exploring its potential in PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. However, challenges remain in further improving its stability profile and expanding the scope of compatible reaction conditions. Future directions may include the development of stabilized formulations and exploration of its use in metal-catalyzed coupling reactions.